Cerium sulfide (Ce2S3)

Specification

• CAS No.: 12014-93-6
• Molecular Formula: Ce2S3
• Molecular Weight: 376.4 g/mol
• IUPAC Name: cerium(3+);trisulfide
• Standard InChI: InChI=1S/2Ce.3S/q2*+3;3*-2
• Standard InChI Key: MMXSKTNPRXHINM-UHFFFAOYSA-N
• SMILES: [S-2].[S-2].[S-2].[Ce+3].[Ce+3]
• Canonical SMILES: [S-2].[S-2].[S-2].[Ce+3].[Ce+3]

Introduction

Chemical Structure and Properties

Molecular Structure

Cerium(III) sulfide is the sulfide salt of cerium in its +3 oxidation state. The compound features two cerium atoms bonded with three sulfur atoms, creating a distinctive structure that varies depending on the polymorphic form. The crystallographic configuration is temperature-dependent, with different phases forming at specific temperature ranges.

Physical Properties

Cerium(III) sulfide exhibits remarkable physical properties that contribute to its technological applications. The following table summarizes the key physical characteristics of Ce₂S₃:

Property	Value	Notes
Appearance	Red/burgundy/black	Color depends on polymorph
Density	5.02-5.18 g/cm³	Variation in literature values
Melting point	1,840-2,100°C	Range across different sources
Boiling point	Decomposes at 2,300°C	Rather than boiling, the compound breaks down
Water solubility	Insoluble	Chemical stability in aqueous environments
Form	Powder	Common physical state
Solubility Product Constant	pKsp: 10.22	Indicating very low solubility
The high melting point of Ce₂S₃, comparable to silica or alumina, makes it suitable for applications requiring thermal stability. Its chemically inert nature allows it to withstand harsh conditions, which has led to occasional examination as a refractory material for crucibles, though it has not been widely adopted for this specific application.

Polymorphic Forms

Alpha Phase (α-Ce₂S₃)

The alpha phase of cerium(III) sulfide forms at temperatures below 900°C. It displays the following characteristics:

• Crystal system: Orthorhombic

• Space group: Pnma (No. 62)

• Lattice constants: a=7.63 Å, b=4.12 Å, c=15.71 Å

• Color: Burgundy

• Distinctive feature: Forms at the lowest temperature range among the three polymorphs

Beta Phase (β-Ce₂S₃)

The beta phase forms at intermediate temperatures and has these properties:

• Temperature of formation: 900-1200°C

• Crystal system: Tetragonal

• Space group: I4₁/acd (No. 142)

• Lattice constants: a=15.37 Å, c=20.35 Å

• Color: Red

• Note: Can be created by transforming the alpha phase through vacuum heating

Gamma Phase (γ-Ce₂S₃)

The gamma phase, which forms at the highest temperatures, features:

• Temperature of formation: >1200°C

• Crystal system: Cubic

• Space group: I43d (No. 220)

• Lattice constant: a=8.63 Å

• Color: Black

• Applications: Extensively studied due to its potential as a nontoxic red pigment to replace heavy metal compounds

Synthesis Methods

High-Temperature Synthesis

The traditional method for synthesizing Ce₂S₃ involves high-temperature reactions:

• Direct reaction of cerium metal with sulfur vapors at elevated temperatures

• This approach typically requires specialized equipment to handle the high temperatures and reactive materials

Gas-Phase Reactions

Several gas-phase reactions can produce cerium(III) sulfide:

• The oldest reported synthesis route involves heating cerium sesquioxide in hydrogen sulfide:

  • Ce₂O₃ + 3H₂S → Ce₂S₃ + 3H₂O

  • Temperature range: 900-1100°C

• Newer procedures utilize carbon disulfide gas for sulfurization:

  • 6CeO₂ + 5CS₂ → 3Ce₂S₃ + 5CO₂ + SO₂

  • Temperature range: 800-1000°C

  • Advantage: Uses less toxic CS₂ instead of H₂S

Low-Temperature Methods

Research has explored lower-temperature synthesis routes:

• Sulfurization of cerium carbonate has been developed as a facile method

• The Ce₂S₃ prepared at 950°C through this method demonstrates excellent electrochemical properties

• Chemical bath deposition has also been investigated for thin film formation

• These methods generally produce predominantly α and β polymorphs, with the proportion of α-Ce₂S₃ increasing at lower temperatures (700-900°C) and with longer reaction times

Applications

Pigmentation

One of the most notable applications of cerium(III) sulfide is as a pigment:

• The red and burgundy polymorphs (α and β) are used as cerium sulfide red

• It serves as a non-toxic alternative to heavy-metal-based red pigments

• The compound can provide various colors ranging from orange to burgundy

• Its high thermal stability allows color retention at elevated temperatures

Electrochemical Applications

Recent research has revealed promising electrochemical properties:

• Ce₂S₃ prepared at 950°C demonstrates excellent performance as an anode material for lithium-ion batteries

• Coulombic efficiency of 99.7% after 1000 cycles at current density of 100 mA·g⁻¹

• Discharge capacity of 60 mAh·g⁻¹ at high current density of 1000 mA·g⁻¹

• Exceptional cycling property and long cycle-life attributed to particular energy band structure of rare earth sulfides and 4f electronic structure of cerium

Optical Applications

The unique optical properties of cerium(III) sulfide enable several specialized applications:

• Used in infrared transmission windows

• Component in laser systems

• Employed in magneto-optical devices

• Can function as n-type thermoelectric converters

Recent Research and Development

Studies on Electrochemical Properties

Recent investigations have focused on the electrochemical potential of Ce₂S₃:

• Research has demonstrated that cerium(III) sulfide can serve as an effective anode material for lithium-ion batteries

• The compound shows remarkable cycling stability, maintaining high coulombic efficiency even after 1000 cycles

• This performance is attributed to the unique energy band structure of rare earth sulfides and the 4f electronic configuration of cerium

• These findings suggest Ce₂S₃ could play a role in next-generation energy storage technologies

Material Modifications and Enhancements

Scientists are exploring various modifications to enhance the properties of Ce₂S₃:

• Creation of Ce₂S₃/Gum Arabic carbon flower nanocomposites for detecting insecticide imidacloprid

• Development of γ-Ce₂S₃@SiO₂ by sulfurization methods

• Examination of thin film deposition techniques for creating cerium sulfide coatings

• These modifications aim to expand the application range while enhancing specific properties for targeted uses